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Abstract
Bromodichloronitromethane (CBrCl₂NO₂) is a halogenated nitromethane that has garnered

attention primarily as a disinfection byproduct (DBP) in drinking water. Its potential toxicological

impact necessitates a clear understanding of its chemical properties, synthesis, and structure

for comprehensive risk assessment and for the preparation of analytical standards. This

technical guide provides a detailed overview of the synthesis of bromodichloronitromethane,

its molecular structure, and its spectroscopic characterization. All quantitative data are

summarized for clarity, and detailed experimental protocols are provided.

Synthesis of Bromodichloronitromethane
The primary laboratory synthesis of bromodichloronitromethane involves the bromination of

its precursor, dichloronitromethane. This reaction is typically carried out under basic conditions

to facilitate the deprotonation of dichloronitromethane, forming a nitronate anion that then

reacts with a bromine source.

Synthetic Pathway
The overall synthetic scheme can be represented as follows:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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